Cas no 2229583-92-8 (3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine)

3-{1-(2-Methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine is a heterocyclic compound featuring a piperidine core substituted with a 2-methylpropyl-pyrazole moiety. This structure imparts versatility in pharmaceutical and agrochemical applications, particularly as a key intermediate or building block in the synthesis of biologically active molecules. The presence of both pyrazole and piperidine rings enhances its potential for interactions with various biological targets, making it valuable in drug discovery and development. Its well-defined chemical properties and stability under standard conditions facilitate straightforward handling and further functionalization. The compound’s modular design allows for tailored modifications, supporting its use in diverse research and industrial contexts.
3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine structure
2229583-92-8 structure
Product Name:3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine
CAS No:2229583-92-8
MF:C13H23N3
MW:221.341822862625
CID:6363324
PubChem ID:165764398
Update Time:2025-05-21

3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine
    • 2229583-92-8
    • 3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
    • EN300-1776399
    • Inchi: 1S/C13H23N3/c1-11(2)10-16-7-5-13(15-16)8-12-4-3-6-14-9-12/h5,7,11-12,14H,3-4,6,8-10H2,1-2H3
    • InChI Key: XGFUKBSYTDRHJX-UHFFFAOYSA-N
    • SMILES: N1CCCC(CC2C=CN(CC(C)C)N=2)C1

Computed Properties

  • Exact Mass: 221.189197746g/mol
  • Monoisotopic Mass: 221.189197746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 29.8Ų

3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1776399-0.05g
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
2229583-92-8
0.05g
$1464.0 2023-09-20
Enamine
EN300-1776399-0.1g
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
2229583-92-8
0.1g
$1533.0 2023-09-20
Enamine
EN300-1776399-0.25g
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
2229583-92-8
0.25g
$1604.0 2023-09-20
Enamine
EN300-1776399-0.5g
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
2229583-92-8
0.5g
$1673.0 2023-09-20
Enamine
EN300-1776399-1.0g
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
2229583-92-8
1g
$1742.0 2023-06-03
Enamine
EN300-1776399-2.5g
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
2229583-92-8
2.5g
$3417.0 2023-09-20
Enamine
EN300-1776399-5.0g
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
2229583-92-8
5g
$5056.0 2023-06-03
Enamine
EN300-1776399-10.0g
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
2229583-92-8
10g
$7497.0 2023-06-03
Enamine
EN300-1776399-1g
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
2229583-92-8
1g
$1742.0 2023-09-20
Enamine
EN300-1776399-5g
3-{[1-(2-methylpropyl)-1H-pyrazol-3-yl]methyl}piperidine
2229583-92-8
5g
$5056.0 2023-09-20

Additional information on 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine

Recent Advances in the Study of 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine (CAS: 2229583-92-8)

The compound 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine (CAS: 2229583-92-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazole and piperidine structural motifs, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine derivatives to enhance their biological activity and pharmacokinetic profiles. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the pyrazole ring and the piperidine moiety could significantly influence the compound's affinity for specific biological targets, particularly in the central nervous system (CNS). These findings suggest that this compound may hold promise for the treatment of neurological disorders, such as anxiety and depression.

In addition to its CNS activity, 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine has also been investigated for its potential anti-inflammatory and anticancer properties. A preclinical study conducted by researchers at a leading pharmaceutical company revealed that the compound exhibits selective inhibition of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). Furthermore, in vitro assays demonstrated its ability to induce apoptosis in certain cancer cell lines, highlighting its potential as a multitargeted therapeutic agent.

The pharmacokinetic and safety profiles of 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine have also been evaluated in recent studies. Data from animal models indicate that the compound has favorable bioavailability and a relatively low toxicity profile, making it a viable candidate for further development. However, researchers have noted that additional studies are needed to address potential off-target effects and to optimize dosing regimens for clinical applications.

In conclusion, the growing body of research on 3-{1-(2-methylpropyl)-1H-pyrazol-3-ylmethyl}piperidine (CAS: 2229583-92-8) underscores its potential as a versatile and promising compound in the field of medicinal chemistry. Future studies should focus on advancing its clinical translation, exploring its therapeutic applications in greater depth, and addressing any remaining challenges related to its development and use.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd